Cas no 2171990-43-3 (N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide)
N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide
- EN300-1616717
- N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide
- 2171990-43-3
-
- Inchi: 1S/C16H21F3N2O/c1-3-14-13(12-7-5-4-6-10(12)2)8-11(9-20-14)21-15(22)16(17,18)19/h4-7,11,13-14,20H,3,8-9H2,1-2H3,(H,21,22)
- InChI Key: KJRSERVVJNIUAL-UHFFFAOYSA-N
- SMILES: FC(C(NC1CNC(CC)C(C2C=CC=CC=2C)C1)=O)(F)F
Computed Properties
- Exact Mass: 314.16059778g/mol
- Monoisotopic Mass: 314.16059778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1616717-0.05g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 0.05g |
$1140.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-0.1g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 0.1g |
$1195.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-0.25g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 0.25g |
$1249.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-0.5g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 0.5g |
$1302.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-1.0g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-2.5g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 2.5g |
$2660.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-5.0g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-10.0g |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1616717-50mg |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 50mg |
$1140.0 | 2023-09-23 | ||
| Enamine | EN300-1616717-100mg |
N-[6-ethyl-5-(2-methylphenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide |
2171990-43-3 | 100mg |
$1195.0 | 2023-09-23 |
N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide
Comprehensive Overview of N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2171990-43-3)
In the realm of pharmaceutical and organic chemistry, N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide (CAS No. 2171990-43-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine core and trifluoroacetamide moiety, is a subject of ongoing research in drug discovery and material science. Its molecular formula and intricate architecture make it a valuable candidate for exploring novel therapeutic pathways, particularly in targeting specific enzymes or receptors.
The ethyl and methylphenyl substituents in this molecule contribute to its lipophilicity, a critical factor in bioavailability and membrane permeability. Researchers are increasingly focusing on such N-substituted piperidine derivatives due to their versatility in medicinal chemistry. For instance, similar compounds have shown promise in modulating central nervous system (CNS) targets, sparking interest in neuropharmacology applications. The trifluoroacetamide group, known for its electron-withdrawing properties, further enhances the compound's reactivity and stability under physiological conditions.
Recent trends in AI-driven drug design and computational chemistry have amplified the exploration of CAS No. 2171990-43-3. Machine learning models are being employed to predict its binding affinities and optimize its pharmacokinetic profile. This aligns with the growing demand for precision medicine and targeted therapies, where compounds like this could play a pivotal role. Additionally, its potential as a building block in organic synthesis makes it relevant for developing high-value intermediates in agrochemicals and specialty chemicals.
From a synthetic perspective, the preparation of N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide involves multi-step organic reactions, often requiring catalyzed amidation and ring functionalization techniques. Advanced purification methods, such as HPLC and column chromatography, are essential to achieve high purity levels, a prerequisite for pharmacological studies. The compound's CAS registry number (2171990-43-3) ensures traceability and compliance with global chemical databases, facilitating collaborative research efforts.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic efficiency aim to minimize waste and energy consumption during its production. Such advancements resonate with the broader push toward sustainable chemistry, a topic frequently searched in academic and industrial circles. Furthermore, the compound's structure-activity relationship (SAR) is a focal point for researchers aiming to elucidate its mechanism of action and potential side effects.
In summary, N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide represents a compelling case study in modern chemical research. Its intersection with drug development, computational modeling, and sustainability underscores its multidisciplinary relevance. As scientific inquiries into its properties deepen, this compound may unlock new frontiers in both theoretical and applied chemistry.
2171990-43-3 (N-6-ethyl-5-(2-methylphenyl)piperidin-3-yl-2,2,2-trifluoroacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)